Cas no 625112-45-0 (2-Cyano-6-nitro-p-xylene)

• Product Name: 2-Cyano-6-nitro-p-xylene
• CAS No: 625112-45-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 2625611
• PubChem ID: 53399236
• Update Time: 2025-10-29

2-Cyano-6-nitro-p-xylene Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-3-nitrobenzonitrile
• 2-CYANO-6-NITRO-P-XYLENE
• DTXSID20694586
• 625112-45-0
• AKOS006304414
• 2-Cyano-6-nitro-p-xylene

• Inchi： 1S/C9H8N2O2/c1-6-3-8(5-10)7(2)9(4-6)11(12)13/h3-4H,1-2H3
• InChI Key： DIZUEYJVKMJRRO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)C=C(C#N)C=1C)=O

Computed Properties

• Exact Mass: 176.058577502Da
• Monoisotopic Mass: 176.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Cyano-6-nitro-p-xylene

Introduction to 2-Cyano-6-nitro-p-xylene (CAS No: 625112-45-0)

2-Cyano-6-nitro-p-xylene, with the chemical identifier CAS No: 625112-45-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its nitro and cyano functional groups, exhibits a unique set of chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, derived from p-xylene, positions it as a versatile building block for more complex molecules, particularly in the development of novel therapeutic agents.

The significance of 2-Cyano-6-nitro-p-xylene lies in its potential applications across multiple domains. In pharmaceutical research, this compound has been explored as a precursor for synthesizing biologically active molecules. The presence of both nitro and cyano groups provides reactive sites that can be selectively modified, enabling the construction of intricate molecular frameworks. Such structural flexibility is crucial for designing compounds with tailored pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the utility of nitroaromatic compounds like 2-Cyano-6-nitro-p-xylene in drug discovery. The nitro group, in particular, can serve as a handle for further functionalization through reduction or condensation reactions, while the cyano group offers opportunities for nucleophilic addition or substitution reactions. These attributes make it an attractive candidate for developing new antibiotics, anti-inflammatory agents, and other therapeutic interventions.

In agrochemical applications, 2-Cyano-6-nitro-p-xylene has been investigated for its role in synthesizing herbicides and pesticides. The structural motif of p-xylene derivatives is well-documented for its efficacy in crop protection chemicals. By incorporating functional groups such as nitro and cyano, researchers aim to enhance the bioactivity and environmental stability of these compounds, ensuring their effectiveness while minimizing ecological impact.

The synthesis of 2-Cyano-6-nitro-p-xylene typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include nitration followed by cyanation, with careful control over reaction conditions to achieve high yields and purity. Advances in catalytic methods have further refined these processes, making them more efficient and sustainable. For instance, transition metal-catalyzed cyanation reactions have emerged as powerful tools for introducing cyano groups with high selectivity.

From an industrial perspective, the production of 2-Cyano-6-nitro-p-xylene on an industrial scale requires robust process optimization to ensure cost-effectiveness and scalability. This includes optimizing reaction parameters such as temperature, pressure, and catalyst loading, as well as implementing green chemistry principles to minimize waste and energy consumption. Such efforts align with global trends toward sustainable manufacturing practices.

The chemical properties of 2-Cyano-6-nitro-p-xylene also make it a subject of interest in material science research. For example, its ability to undergo polymerization or cross-linking reactions suggests potential applications in the development of advanced materials with tailored mechanical or electronic properties. While these applications are still under exploration, they highlight the broad utility of this compound beyond traditional pharmaceuticals and agrochemicals.

In academic research circles, 2-Cyano-6-nitro-p-xylene has been employed as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its well-defined structure allows researchers to probe fundamental aspects of organic chemistry while maintaining relevance to practical applications. Collaborative efforts between academia and industry have further accelerated progress in this area.

The safety profile of 2-Cyano-6-nitro-p-xylene is another critical consideration in its handling and application. While not classified as hazardous under standard conditions, appropriate precautions must be taken during synthesis and handling due to its reactivity. Standard laboratory practices such as proper ventilation and personal protective equipment are essential to ensure safe usage.

Future directions for research on 2-Cyano-6-nitro-p-xylene may include exploring novel synthetic routes that improve yield and reduce environmental impact. Additionally, computational studies using molecular modeling techniques could provide deeper insights into its reactivity and potential applications. Such interdisciplinary approaches are likely to unlock new possibilities for leveraging this compound's unique properties.

In conclusion,2-Cyano-6-nitro-p-xylene (CAS No: 625112-45-0) represents a fascinating compound with diverse applications across pharmaceuticals、agrochemicals、and material science。 Its structural features offer opportunities for innovation，while ongoing research continues to expand its utility。 As our understanding of organic chemistry evolves，so too will the ways in which we harness the potential of such specialized molecules.